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Compound of Interest

Compound Name: 2-(methyilthio)furan
CAS No.: 13129-38-9
Cat. No.: B1295398
Get Quote
. J

Executive Summary & Molecule Profile[1]

2-(methylthio)furan derivatives represent a class of "High-Impact" sulfur aroma chemicals.
Unlike their thiol counterparts (e.g., 2-methyl-3-furanthiol), these thioethers offer improved
oxidative stability while retaining the characteristic roasted, meaty, and metallic olfactory
vectors. They are critical "bridging molecules” in modern perfumery, linking gourmand
(coffee/chocolate) notes with animalic (oud/leather) bases.

Chemical Identity

The term "2-(methylthio)furan” often refers colloquially to one of two methylated isomers used
in the industry. Precision is required for regulatory compliance.
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Common Name 2-Methyl-3-(methylthio)furan  2-Methyl-5-(methylthio)furan
CAS Number 63012-97-5 13678-59-6
FEMA Number 3949 3366

Metallic, alliaceous
] Roasted coffee, beefy, savory, ) ] ]
Odor Profile ) ] (onion/garlic), horseradish,
spicy, minty nuance.

pungent.
o Coffee accords, Gourmand, Exotic fruit (Durian),
Key Application ]
Oud bases. Metallic/Blood accords.
LogP (est) ~1.9-23 ~2.7
Vapor Pressure ~1.3 hPa @ 20°C ~1.5 hPa @ 20°C

Note: This guide focuses on the 2-methyl-3- isomer due to its prevalence in fine fragrance
(coffee/oud trends), but protocols apply to the entire class.

Physicochemical Properties & Stability Logic
The Thioether Advantage

Unlike furanthiols (which rapidly oxidize to disulfides, losing impact and changing character),
(methylthio)furans are thioethers (sulfides).

 Stability: They are resistant to disulfide formation but susceptible to oxidation to sulfoxides
(odorless/weak) and sulfones under aggressive conditions (high UV, peroxides).

o Acid Sensitivity: The furan ring is acid-sensitive. In highly acidic media (pH < 3), ring opening
can occur, leading to off-notes (levulinic acid derivatives).

Solubility & Matrix Interaction

o Ethanol: Fully miscible.
e Lipids/Qils: Soluble.[1][2][3]

o Water: Insoluble.[1][2][3]
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 Schiff Base Formation: Inert (lacks the -NH2 or -SH group), making it safer to use with
aldehydes than thiols or amines.

Application Logic: The "Bridge" Theory

In formulation, 2-(methylthio)furan acts as a contextual shifter. Its perception changes
drastically with dosage and accord structure.

Dosage Strategy

e Trace (< 10 ppb): Adds "naturalness” and "ripeness" to fruit (strawberry, tropical).
e Low (10 ppm - 0.1%): Roasted character. Essential for realistic Coffee and Chocolate.

e High (> 0.1%): Animalic, metallic, savory. Used in Oud reconstructions to mimic the sulfurous
edge of natural agarwood oil.

Accord Architectures
A. The Coffee "Roast" Accord

Pyrazines alone smell "green” or "nutty.” To achieve the "burnt" roast of espresso, you need a
sulfur accent.

o Core: Trimethylpyrazine, 2-Ethyl-3,5-dimethylpyrazine.
» Modifier:2-Methyl-3-(methylthio)furan (0.01% in accord).

o Effect: Pushes the nuttiness into "roasted bean" territory.

B. The Synthetic Oud Base

Natural Oud oil contains sulfurous sesquiterpenes.
e Core: Cypriol, Castoreum, Guaiacwood.
» Booster:2-Methyl-3-(methylthio)furan (0.05% in accord).

» Effect: Adds the "fermented/barnyard"” top note characteristic of high-grade Hindi Oud.
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Experimental Protocols
Protocol A: Safe Handling & Dilution (Mandatory)

Rationale: Pure material is overwhelming and can cause olfactory fatigue (anosmia) instantly.
Accurate dosing is impossible without dilution.

Materials:
e Pure 2-Methyl-3-(methylthio)furan.

e Solvent: Triethyl Citrate (TEC) or Dipropylene Glycol (DPG). Avoid Ethanol for stock
solutions to prevent evaporation concentration shifts.

o Glassware: Amber glass vials with Teflon-lined caps.

Step-by-Step:

Ventilation: Perform all operations in a fume hood.

Primary Stock (10%): Weigh 1.00g of material into 9.00g of TEC. Mix via vortex.

Working Stock (1%): Take 1.00g of Primary Stock and dilute with 9.00g TEC.

Evaluation Stock (0.1%): Take 1.00g of Working Stock and dilute with 9.00g Ethanol (for
smelling strips).

Storage: Flush headspace with Nitrogen/Argon. Store at 4°C.

Protocol B: Accelerated Stability Testing

Rationale: Verify resistance to oxidation in the final product matrix.
Matrix: Eau de Toilette (EdT) Base (80% Ethanol, 20% Water). Samples:
e Control: EAT + 0.1% 2-(methylthio)furan (stored at 4°C).

e TestA: EdT + 0.1% 2-(methylthio)furan (stored at 45°C for 4 weeks).
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e Test B: EAT + 0.1% 2-(methylthio)furan + 0.05% BHT (Antioxidant) (stored at 45°C for 4
weeks).

Analysis:

o Olfactory: Compare Test A vs. Control on blotters. Look for "loss of impact” or "metallic off-
notes."

o GC-MS: Quantify the remaining parent peak. Look for the appearance of the Sulfoxide peak
(M+16).

Protocol C: GC-MS Identification Parameters

Rationale: Identification in complex mixtures requires precise retention indices due to isomer
similarity.

Column: DB-Wax (Polar) is preferred to separate sulfur isomers.

Injector Temp: 240°C.

Split Ratio: 1:50 (High concentration) or Splitless (Trace analysis).

Mass Spectrum (EI):

o 2-Methyl-3-(methylthio)furan: Molecular lon (M+) = 128.[3][4][5] Base Peak = 128 or 113
(loss of -CH3).

o Key Fragment: m/z 85 (Thio-furan ring fragment).

Visualizations
Figure 1: Formulation Workflow for High-Impact Sulfur
Materials

This workflow ensures safety and olfactory accuracy when incorporating 2-(methylthio)furan.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#application-note-2-methylthio-furan-derivatives-in-high-performance-fragrance-formulation
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-_methylthio_furan
https://www.endeavourchem.co.uk/2-methyl-3-methylthiofuran/
https://www.chemimpex.com/products/42864
https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#application-note-2-methylthio-furan-derivatives-in-high-performance-fragrance-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Raw Material ' GraVIH?etrlc For Smellin Olfactory Evaluation
(Pure 2-Methyl-3-(methylthio)furan) Dosmg g (0.1% in EtOH)

Dilution Step
| (1% in TEC/DPG)

For Compounding

Qc Check Stability Trial

Adjust Dosage [CAVCESK@RIO)
-, (If Oxidized) ...

Accord Integration
(Coffee/Oud/Fruit)

Safety Check
(Fume Hood, Gloves)

Click to download full resolution via product page

Caption: Step-by-step logic from raw material handling to final stability validation.

Figure 2: Accord Interaction Network

How 2-(methylthio)furan bridges disparate olfactory families.
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Caption: Olfactory bridging capabilities of 2-(methylthio)furan across different fragrance
families.

Regulatory & Safety (E-E-A-T)
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e |IFRA Status: 2-Methyl-3-(methylthio)furan is not explicitly restricted by IFRA Standards (as of
51st Amendment) but must be used in compliance with general safety assessments. It is a
FEMA GRAS material.[6]

 Allergenicity: Not listed as one of the 26 EU cosmetic allergens.
e Handling:
o H-Statements: H226 (Flammable), H302 (Harmful if swallowed).[3]

o Odor Nuisance: Spills must be treated immediately with bleach (Sodium Hypochlorite) to
oxidize the sulfur to odorless sulfone/sulfonate salts before cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. scent.vn [scent.vn]

[pubchem.ncbi.nim.nih.gov]

2. 2-(Methylthio)ethanol | C3H8OS | CID 78925 - PubChem [pubchem.ncbi.nlm.nih.gov]
3. 2-Methyl-3-(methylthio)furan | C6H8OS | CID 526618 - PubChem

o 4. 2-Methyl-3-methylthiofuran | Endeavour Speciality Chemicals [endeavourchem.co.uk]

e 5. chemimpex.com [chemimpex.com]

» 6. femaflavor.org [femaflavor.org]

o 7. Furan, 2-[(methylthio)methyl]- [webbook.nist.gov]

o To cite this document: BenchChem. [Application Note: 2-(Methylthio)furan Derivatives in
High-Performance Fragrance Formulation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295398/docs#application-note-2-methylthio-furan-
derivatives-in-high-performance-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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